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Compound Name: Dioctanoin

Cat. No.: B093851

A Technical Guide to Dioctanoin and its
Synonyms in Scientific Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Dioctanoin, a key
synthetic diacylglycerol (DAG) analog, and its synonyms commonly used in scientific literature.
This document is designed to serve as a core resource for researchers, scientists, and drug
development professionals, offering detailed information on its chemical properties, role in
signaling pathways, and application in experimental protocols.

Synonyms and Chemical Properties of Dioctanoin

Dioctanoin is a diacylglycerol that contains two octanoic acid (caprylic acid) chains esterified
to a glycerol backbone. Due to the different possible positions of the fatty acid chains,
Dioctanoin can exist as different isomers, primarily 1,2-dioctanoin and 1,3-dioctanoin. In
scientific literature, it is referred to by several synonyms, which are often used interchangeably.

Common Synonyms:
o Dicaprylin: A widely used trivial name.[1][2][3]

» diC8: An abbreviation referring to the two 8-carbon fatty acid chains.[4]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b093851?utm_src=pdf-interest
https://www.benchchem.com/product/b093851?utm_src=pdf-body
https://www.benchchem.com/product/b093851?utm_src=pdf-body
https://www.benchchem.com/product/b093851?utm_src=pdf-body
https://www.benchchem.com/product/b093851?utm_src=pdf-body
https://www.benchchem.com/product/b093851?utm_src=pdf-body
https://www.benchchem.com/product/b093851?utm_src=pdf-body
https://www.caymanchem.com/product/26982/dioctanoin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2313151.htm
https://www.lookchem.com/casno36354-80-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/Glyceryl-1_2-dicaprylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Glycerol 1,2-dicaprylate[5]

Glycerol 1,3-dicaprylate[7][8]

1,2-Dioctanoyl-sn-glycerol: A specific chemical name for the sn-1,2 isomer.

1,3-Dioctanoylglycerol: A specific chemical name for the 1,3 isomer.[6]

The choice of synonym can sometimes imply the specific isomer being used, although

"Dioctanoin” and "Dicaprylin” are often used as general terms. It is crucial for researchers to

refer to the CAS number to identify the specific compound used in a study.

Table 1: Chemical and Physical Properties of Dioctanoin Isomers

General Dioctanoin

Property 1,2-Dioctanoin 1,3-Dioctanoin (isomer
unspecified)
CAS Number 1069-87-0[5] 1429-66-9[7] 36354-80-0[1]

Molecular Formula

C19H3605][5]

C19H3605][7]

C19H3605[1]

Molecular Weight 344.49 g/mol [5] 344.49 g/mol [7] 344.5 g/mol [1]

Appearance Liquid[5] Liquid[1]

Purity >98%][5] >98%[1]
DMF: 20 mg/ml,
DMSO: 5 mg/ml,

Solubility Ethanol: 30 mg/ml,
PBS (pH 7.2): 0.25
mg/mi[1]

Storage Freezer[5]

Stability > 4 years[1]
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Role in Cellular Signaling: The Diacylglycerol
Pathway

Dioctanoin, as a diacylglycerol analog, is a critical tool for studying cellular signaling pathways.
Diacylglycerol (DAG) is a second messenger that plays a pivotal role in a multitude of cellular
processes. The primary and most well-studied function of DAG is the activation of Protein
Kinase C (PKC) isoforms.[9]

Upon stimulation of cell surface receptors, such as G-protein coupled receptors (GPCRS) or
receptor tyrosine kinases (RTKs), the enzyme Phospholipase C (PLC) is activated. PLC
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) in the plasma membrane, generating
two second messengers: inositol 1,4,5-trisphosphate (IPs) and DAG. While IPs diffuses into the
cytoplasm to trigger the release of calcium from intracellular stores, DAG remains in the
membrane and recruits and activates conventional (cPKC) and novel (nPKC) isoforms of
Protein Kinase C.[9] Activated PKC then phosphorylates a wide range of downstream target
proteins, leading to various cellular responses, including cell proliferation, differentiation,
apoptosis, and inflammation.[10]
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Dioctanoin-mediated activation of the Protein Kinase C (PKC) signaling pathway.
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Experimental Protocols

Dioctanoin and its synonyms are widely used in various in vitro and in cellulo experiments to
mimic the effects of endogenous diacylglycerol and study its downstream signaling events.
Below are detailed methodologies for key experiments.

Preparation of Dioctanoin for Cell Culture

Due to its lipophilic nature, proper preparation of Dioctanoin is crucial for its effective delivery
to cells in aqueous culture media.

Materials:

Dioctanoin (diC8)

Dimethyl sulfoxide (DMSO) or Ethanol

Sterile phosphate-buffered saline (PBS) or cell culture medium

Vortex mixer

Sterile microcentrifuge tubes
Protocol:

e Prepare a high-concentration stock solution of Dioctanoin by dissolving it in an organic
solvent such as DMSO or ethanol. For example, create a 20 mg/ml stock solution in DMSO.

[1]
» Vortex the solution thoroughly to ensure complete dissolution.

» For cell treatment, dilute the stock solution to the desired final concentration in pre-warmed
sterile PBS or cell culture medium. It is important to add the stock solution to the aqueous
medium while vortexing to facilitate dispersion and prevent precipitation.

o The final concentration of the organic solvent in the cell culture should be kept to a minimum
(typically < 0.1%) to avoid solvent-induced cytotoxicity.
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e Use the freshly prepared Dioctanoin solution immediately for experiments.

Protein Kinase C (PKC) Activity Assay

This protocol describes a general method to measure the activity of PKC in cell lysates after
treatment with Dioctanoin.

Materials:

o Cells of interest

o Dioctanoin (diC8)

 Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

» PKC activity assay kit (commercially available, e.g., using a fluorescent or colorimetric
substrate)

e Protein concentration assay kit (e.g., BCA assay)
e Microplate reader
Protocol:

o Cell Treatment: Plate cells at a suitable density and allow them to adhere overnight. Treat
the cells with the desired concentration of Dioctanoin (or vehicle control) for the specified
time.

o Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them using an
appropriate lysis buffer.

o Protein Quantification: Determine the protein concentration of each cell lysate using a
standard protein assay.

o PKC Activity Measurement: Follow the instructions provided with the commercial PKC
activity assay kit. This typically involves:

o Adding a specific amount of cell lysate to the wells of a microplate.
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o Initiating the kinase reaction by adding a reaction mixture containing a PKC-specific
substrate and ATP.

o Incubating the plate at the recommended temperature and for the specified duration to
allow for substrate phosphorylation.

o Stopping the reaction and measuring the signal (e.g., fluorescence or absorbance) using a
microplate reader.

o Data Analysis: Normalize the PKC activity to the total protein concentration for each sample.
Compare the PKC activity in Dioctanoin-treated cells to that in control cells.
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PKC Activity Assay Workflow
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Experimental workflow for a Protein Kinase C (PKC) activity assay using Dioctanoin.
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Neurite Outgrowth Assay

This protocol outlines a method to assess the effect of Dioctanoin on neurite outgrowth in a
neuronal cell line.

Materials:

e Neuronal cell line (e.g., PC12, SH-SY5Y)

e Cell culture medium appropriate for the cell line

« Differentiation-inducing factors (e.g., Nerve Growth Factor for PC12 cells)
o Dioctanoin (diC8)

e Poly-L-lysine or other appropriate coating for culture plates

e Microscope with imaging software capable of measuring neurite length
Protocol:

o Plate Coating: Coat the wells of a multi-well plate with Poly-L-lysine to promote neuronal cell
attachment.

o Cell Seeding: Seed the neuronal cells at a low density to allow for clear visualization of
individual neurites.

 Differentiation and Treatment: Induce differentiation according to the specific protocol for the
cell line. Simultaneously, treat the cells with various concentrations of Dioctanoin or a
vehicle control.

 Incubation: Incubate the cells for a period sufficient for neurite outgrowth (e.g., 24-72 hours).
e Imaging: Capture images of the cells using a microscope.

» Neurite Measurement: Use imaging software to measure the length of the longest neurite for
a significant number of cells in each treatment group. Alternatively, the total neurite length
per cell can be quantified.
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o Data Analysis: Calculate the average neurite length for each treatment group and compare it
to the control group. Statistical analysis (e.g., t-test or ANOVA) should be performed to
determine the significance of any observed effects.

Quantitative Data Summary

While specific quantitative data can vary significantly between cell types, experimental
conditions, and the specific isomer of Dioctanoin used, the following table summarizes
representative findings from the literature to provide a general understanding of the effective
concentrations and observed effects.

Table 2: Summary of Quantitative Effects of Dioctanoin in Cellular Assays

Dioctanoin Observed
Cell Type Assay . Reference
Concentration Effect

Unable to induce

Interleukin-2 IL-2R expression
EL4/6.1

Receptor (IL-2R)  3-30 pg/ml alone, but [11]
thymoma cells ] ] ]

Expression synergized with

ionomycin.

Protein Kinase C Effectively
EL4/6.1

(PKC) 10 pg/ml translocated [11]
thymoma cells ]

Translocation PKC.

Note: This table is intended to be illustrative. Researchers should consult specific literature for
detailed quantitative data relevant to their experimental system.

Conclusion

Dioctanoin and its synonyms, such as Dicaprylin and diC8, are invaluable tools for
researchers studying lipid-mediated signaling pathways. As a cell-permeable analog of
diacylglycerol, Dioctanoin allows for the direct and specific activation of Protein Kinase C and
other DAG-effector proteins, enabling the elucidation of their roles in a wide array of cellular
processes. A thorough understanding of its chemical properties, synonyms, and appropriate
experimental application is essential for robust and reproducible research in cell biology,
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pharmacology, and drug development. This guide provides a foundational resource to aid in the
effective use of this important research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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